13-(2-Methylpropyl)-8-phenyl-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione

• IUPAC Name: 13-(2-methylpropyl)-8-phenyl-5-oxa-2,11,13-triazatricyclo[7.4.0.03,7]trideca-1(9),3(7)-diene-6,10,12-trione
• InChI: InChI=1S/C19H19N3O4/c1-10(2)8-22-16-15(17(23)21-19(22)25)13(11-6-4-3-5-7-11)14-12(20-16)9-26-18(14)24/h3-7,10,13,20H,8-9H2,1-2H3,(H,21,23,25)
• InChI Key: ZANIACAJVOAWSE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C(C3=C(N2)COC3=O)C4=CC=CC=C4)C(=O)NC1=O
• Molecular Formula: C19H19N3O4
• Molecular Weight: 353.4 g/mol

Description

13-(2-Methylpropyl)-8-phenyl-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione is a useful research compound. Its molecular formula is C19H19N3O4 and its molecular weight is 353.378. The purity is usually 95%.
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Scientific Research Applications

Photolysis and Cycloaddition Reactions

• The study by Bishop and Landers (1979) explores photolysis of dienes, leading to cyclization into corresponding [3,3,2]propellane structures, providing a synthesis method for complex organic compounds from simpler dienes. This has implications for designing novel compounds with potential applications in materials science and pharmaceuticals (Bishop & Landers, 1979).

Synthesis and Characterization of Macrocycles

• Nishat et al. (2003) synthesized new macrocyclic ligands with potential applications in coordination chemistry and catalysis. These compounds, due to their complex structure, may serve as models for studying binding interactions and developing new catalysts (Nishat et al., 2003).

Metal Complexation and Ligand Design

• Lazrak et al. (2000) discuss the synthesis of a compound used for the complexation of metal atoms, indicative of applications in the development of metal-organic frameworks (MOFs) or coordination compounds for use in catalysis, separation technologies, or sensing applications (Lazrak et al., 2000).

Novel Energetic Materials

• Wang et al. (2017) constructed a novel N5-linear energetic moiety of pentazadiene from a triazene precursor, demonstrating the potential for developing new energetic materials with high nitrogen content for use in propellants or explosives (Wang et al., 2017).

Molecular Structure Analysis

• The crystal structure analysis of complex organic compounds, such as the one conducted by Ji et al. (1992), provides valuable insights into the stereochemistry and molecular conformations of such molecules, crucial for understanding their reactivity and interactions in chemical and biological systems (Ji et al., 1992).